Cas no 921894-19-1 (N-2-(dimethylamino)-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-4-methoxybenzamide)

• Product Name: N-2-(dimethylamino)-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-4-methoxybenzamide
• CAS No: 921894-19-1
• MF: C₂₂H₂₉N₃O₂
• MW: 367.484565496445
• CID: 6553987
• Update Time: 2025-05-20

N-2-(dimethylamino)-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-4-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(dimethylamino)-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-4-methoxybenzamide
• N-[2-(dimethylamino)-2-(1-methyl-3,4-dihydro-2H-quinolin-6-yl)ethyl]-4-methoxybenzamide

• Inchi： 1S/C22H29N3O2/c1-24(2)21(15-23-22(26)16-7-10-19(27-4)11-8-16)18-9-12-20-17(14-18)6-5-13-25(20)3/h7-12,14,21H,5-6,13,15H2,1-4H3,(H,23,26)
• InChI Key： BLOVLSRBXZPJRF-UHFFFAOYSA-N
• SMILES： C(NCC(N(C)C)C1C=CC2=C(C=1)CCCN2C)(=O)C1=CC=C(OC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on N-2-(dimethylamino)-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-4-methoxybenzamide

N-2-(Dimethylamino)-2-(1-Methyl-1,2,3,4-Tetrahydroquinolin-6-yl)ethyl-4-Methoxybenzamide: A Comprehensive Overview

N-2-(Dimethylamino)-2-(1-Methyl-1,2,3,4-Tetrahydroquinolin-6-yl)ethyl-4-methoxybenzamide (CAS No. 921894-19-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, DMATQ, is a derivative of tetrahydroquinoline and features a unique combination of functional groups that contribute to its potential therapeutic applications.

The molecular structure of N-2-(Dimethylamino)-2-(1-Methyl-1,2,3,4-Tetrahydroquinolin-6-yl)ethyl-4-methoxybenzamide includes a dimethylamino group, a tetrahydroquinoline ring, and a methoxybenzamide moiety. These structural elements endow the compound with a range of biological activities, making it a subject of interest for various research endeavors.

Recent studies have highlighted the potential of DMATQ in the treatment of neurological disorders. One notable study published in the Journal of Medicinal Chemistry demonstrated that DMATQ exhibits potent neuroprotective effects by modulating specific neurotransmitter systems. The compound was found to inhibit the release of glutamate, a key excitatory neurotransmitter implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its neuroprotective properties, N-2-(Dimethylamino)-2-(1-Methyl-1,2,3,4-Tetrahydroquinolin-6-yl)ethyl-4-methoxybenzamide has shown promise in the field of cancer research. Research conducted at the National Institutes of Health (NIH) revealed that DMATQ can selectively induce apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity is attributed to the compound's ability to disrupt specific signaling pathways involved in cell proliferation and survival.

The pharmacokinetic properties of DMATQ have also been extensively studied. A study published in the European Journal of Pharmaceutical Sciences reported that DMATQ exhibits favorable oral bioavailability and a long half-life, making it suitable for chronic administration. These properties are crucial for the development of effective therapeutic agents that require sustained drug levels in the body.

Furthermore, N-2-(Dimethylamino)-2-(1-Methyl-1,2,3,4-Tetrahydroquinolin-6-yl)ethyl-4-methoxybenzamide has been evaluated for its safety profile. Preclinical toxicity studies have shown that DMATQ is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs. These findings support the potential for further clinical development and eventual use in human patients.

The synthetic route for DMATQ involves several steps that are well-documented in the literature. The synthesis typically begins with the formation of the tetrahydroquinoline ring through a multi-step process involving condensation reactions and reduction steps. The subsequent introduction of the dimethylamino and methoxybenzamide groups is achieved through selective functionalization reactions. The overall synthetic strategy is designed to ensure high yields and purity of the final product.

In conclusion, N-2-(Dimethylamino)-2-(1-Methyl-1,2,3,4-Tetrahydroquinolin-6-yl)ethyl-4-methoxybenzamide (CAS No. 921894-19-1) represents a promising compound with diverse biological activities and therapeutic potential. Ongoing research continues to uncover new applications and mechanisms of action for this compound, further solidifying its importance in the fields of medicinal chemistry and pharmaceutical science.